molecular formula C16H13ClN4 B8726536 2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline

2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline

Cat. No.: B8726536
M. Wt: 296.75 g/mol
InChI Key: ANCLLEHZWFEAJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline is a useful research compound. Its molecular formula is C16H13ClN4 and its molecular weight is 296.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13ClN4

Molecular Weight

296.75 g/mol

IUPAC Name

2-[3-(3-chloropyrazin-2-yl)azetidin-1-yl]quinoline

InChI

InChI=1S/C16H13ClN4/c17-16-15(18-7-8-19-16)12-9-21(10-12)14-6-5-11-3-1-2-4-13(11)20-14/h1-8,12H,9-10H2

InChI Key

ANCLLEHZWFEAJY-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C2=NC3=CC=CC=C3C=C2)C4=NC=CN=C4Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(azetidin-3-yl)-3-chloropyrazine hydrochloride (8) (163 g, 0.79 mol), 2-bromoquinoline (164 g, 0.79 mol, 1 eq., Combi-Blocks) and cesium carbonate (772 g, 2.37 mol, 3 eq., Aldrich) in anhydrous DMF (6.5 L) was heated to 110° C. and stirred for 19 h. After cooling to RT, the mixture was transferred to 50 L separatory funnel and diluted with water (13 L). Then it was extracted with ethyl acetate (20 L×2) and the organic extracts were combined, washed with water (8 L), brine (8 L), dried and concentrated. The resulting residue was purified by column chromatography (eluting with hexanes/ethyl acetate=9:1 to 3:1). All fractions containing desired compound were combined and concentrated. The obtained solid was triturated with MTBE (250 mL), washed with MTBE (100 mL×2) and dried to obtain 100 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. The mother liquor was concentrated and purified by column chromatography and trituration with MTBE again to give 4.5 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. Yield: 45% for two steps.
Quantity
163 g
Type
reactant
Reaction Step One
Quantity
164 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
772 g
Type
reactant
Reaction Step One
Name
Quantity
6.5 L
Type
solvent
Reaction Step One
Name
Quantity
13 L
Type
solvent
Reaction Step Two

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